N-(2-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide
• InChI: InChI=1S/C18H16N2O2/c1-2-12-7-4-6-10-15(12)19-18(22)16-11-13-8-3-5-9-14(13)17(21)20-16/h3-11H,2H2,1H3,(H,19,22)(H,20,21)
• InChI Key: BVVNEOUUQRMCPF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3C(=O)N2
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

N-(2-ethylphenyl)-1-oxo-2H-isoquinoline-3-carboxamide, commonly known as EIPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EIPA is a small molecule inhibitor that has been shown to have an impact on several cellular processes, making it a valuable tool for researchers studying cell biology, physiology, and pharmacology.

Scientific Research Applications

EIPA has been extensively used in scientific research, particularly in the fields of cell biology, physiology, and pharmacology. It has been shown to inhibit several cellular processes, including macropinocytosis, endocytosis, and Na+/H+ exchange. EIPA has also been used to study the role of Na+/H+ exchange in regulating intracellular pH, ion transport, and cell volume regulation. Furthermore, EIPA has been investigated as a potential therapeutic agent for various diseases, including cancer, cystic fibrosis, and cardiovascular disease.

Mechanism of Action

EIPA inhibits Na+/H+ exchange, which is a process that regulates intracellular pH, ion transport, and cell volume regulation. Specifically, EIPA binds to the extracellular domain of the Na+/H+ exchanger, preventing the exchange of Na+ and H+ ions across the plasma membrane. This results in the accumulation of intracellular H+ ions, leading to a decrease in intracellular pH and subsequent inhibition of various cellular processes.
Biochemical and Physiological Effects:
EIPA has been shown to have several biochemical and physiological effects. It inhibits macropinocytosis and endocytosis, which are processes involved in the uptake of extracellular material into cells. EIPA also inhibits Na+/H+ exchange, which regulates intracellular pH, ion transport, and cell volume regulation. Additionally, EIPA has been shown to have antiproliferative effects on cancer cells and to improve airway surface hydration in cystic fibrosis patients.

Advantages and Limitations for Lab Experiments

EIPA has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has a well-defined mechanism of action. EIPA can be used to study various cellular processes, including macropinocytosis, endocytosis, and Na+/H+ exchange. However, EIPA also has some limitations. It can be toxic to cells at high concentrations and may have off-target effects on other cellular processes. Furthermore, EIPA may not be effective in all cell types, and its effects may be influenced by the experimental conditions used.

Future Directions

There are several future directions for the study of EIPA. One area of research is the development of more potent and selective inhibitors of Na+/H+ exchange. Another area of research is the investigation of the role of Na+/H+ exchange in various diseases, including cancer, cystic fibrosis, and cardiovascular disease. Furthermore, EIPA could be used in combination with other therapeutic agents to enhance their effectiveness. Finally, the use of EIPA in animal models could provide valuable insights into its potential therapeutic applications.

Synthesis Methods

EIPA can be synthesized using a variety of methods, including the reaction of 2-ethylphenylamine with 3-chloro-2-oxo-2H-isoquinoline-1-carboxylic acid, followed by acid hydrolysis of the resulting intermediate. Another method involves the reaction of 2-ethylphenylamine with 2-chloro-3-formylquinoline, followed by condensation with ethyl cyanoacetate and subsequent hydrolysis of the resulting intermediate.